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Compound of Interest

Compound Name: (-)-12-Hydroxyjasmonic acid

Cat. No.: B15285683

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.
Introduction

(-)-12-Hydroxyjasmonic acid, a hydroxylated form of jasmonic acid, is a critical signaling
molecule in the plant defense cascade. As a member of the jasmonate family of
phytohormones, it plays a pivotal role in mediating responses to a wide array of biotic and
abiotic stresses. The quantification of (-)-12-hydroxyjasmonic acid serves as a robust
biomarker for assessing the physiological stress level in plants, providing valuable insights for
research in plant biology, agriculture, and the development of plant-derived therapeutics. This
document provides a comprehensive overview of the role of (-)-12-hydroxyjasmonic acid in
plant stress, detailed protocols for its extraction and quantification, and a summary of its
induction under various stress conditions.

Data Presentation

The accumulation of (-)-12-hydroxyjasmonic acid is a hallmark of the plant's response to
stress. The following table summarizes the quantitative changes in (-)-12-hydroxyjasmonic
acid levels in different plant species under various stress conditions.
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Signaling Pathway and Experimental Workflow

To visualize the biological context and the analytical process for studying (-)-12-
hydroxyjasmonic acid, the following diagrams illustrate the jasmonate signaling pathway and
a typical experimental workflow for its quantification.
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Jasmonate signaling pathway leading to defense responses.

1. Plant Tissue Collection
(Control & Stressed)

l

2. Flash Freeze & Homogenize
(in Liquid Nitrogen)

3. Extraction

(e.g., 70% Methanol with 0.1% Acetic Acid)

4. Add Internal Standard
(e.g., [2H2]12-OH-JA)

l

5. Vortex & Centrifuge

6. Solid-Phase Extraction (SPE)

(Optional Purification)

7. Evaporation & Reconstitution

8. LC-MS/MS Analysis

9. Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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